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Compound of Interest

Compound Name: Z-Trp-val-OH

Cat. No.: B1518641 Get Quote

Introduction: Understanding Your Molecule
Z-Trp-Val-OH is not a standard peptide; it is a short aromatic peptide amphiphile. Its behavior

is governed by a conflict between its hydrophobic protection group and its ionizable C-

terminus.

The "Z" Group (Carbobenzoxy): A bulky, aromatic, hydrophobic protecting group. It promotes

strong

-

stacking interactions.

Tryptophan (Trp): Contains an indole ring, further contributing to hydrophobic collapse and

stacking.[1]

Valine (Val): A

-branched amino acid that sterically favors

-sheet formation.

C-Terminal Hydroxyl (-OH): This is a carboxylic acid. It is your only handle for solubility. It

must be ionized (deprotonated) to provide repulsion against aggregation.
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If you treat this like a standard hydrophilic peptide, it will precipitate, gel, or form "invisible"

aggregates that skew bioassay data.

Module 1: Solubilization Protocols (The "Cloudy
Vial" Fix)
The Problem: The peptide refuses to dissolve in water/buffer, or dissolves initially and then

crashes out as a white precipitate.

The Science: Z-Trp-Val-OH has a high Critical Aggregation Concentration (CAC). Direct

addition of aqueous buffer creates a high local concentration of the neutral, hydrophobic form,

forcing the molecules to stack instantly (Ostwald ripening). Once stacked, water cannot

penetrate the lattice.

Correct Protocol: The "Organic-First" Method
Do not add buffer directly to the solid peptide.

Calculate: Determine the amount of 100% DMSO (Dimethyl Sulfoxide) needed to reach a

concentration 10-20x higher than your final target assay concentration.

Dissolve: Add the DMSO to the lyophilized powder. Vortex vigorously. The solution must be

perfectly clear.

Note: If DMSO is incompatible, use DMF (Dimethylformamide).[2] Avoid Methanol if using

for long-term storage due to potential esterification.

Dilute: Slowly add the peptide-DMSO stock to your aqueous buffer dropwise while vortexing

the buffer.

Critical Step: Ensure your buffer pH is > 7.0.[2] You need the C-terminus to be negatively

charged (

) to repel the hydrophobic Z-groups.
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Solid Z-Trp-Val-OH

Add 100% DMSO
(Target 10-20mM Stock)

Is it Clear?

Sonicate (Bath, 30s)
Warm to 30°C

No

Prepare Buffer (pH > 7.5)
(e.g., PBS or Tris)

Yes

Dropwise Addition
Stock -> Buffer

Precipitate Forms?

Increase pH
(Deprotonate C-term)

Yes (Cloudy)

Reduce Final Conc.
(Below CAC)

Yes (Gel)

Stable Solution

No

Click to download full resolution via product page

Figure 1: Decision matrix for solubilizing hydrophobic Z-protected peptides. Note the emphasis

on pH control.
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Module 2: Stability & Gelation (The "Time-Bomb"
Fix)
The Problem: The solution is clear at T=0, but turns into a hydrogel or viscous sludge after 24

hours at 4°C.

The Science: Short aromatic peptides are notorious for forming supramolecular hydrogels. The

Z-group and Trp side chain engage in

-

stacking, forming long nanotubes that trap water.

Temperature Trigger: Low temperatures (4°C) reduce the kinetic energy of the molecules,

stabilizing the hydrogen bond networks (beta-sheets) that hold the gel together.

Salt Trigger: High ionic strength (e.g., 150mM NaCl) screens the repulsive negative charge

of the C-terminus, allowing the hydrophobic cores to collapse into fibrils.

Self-Validating Stability Protocol:

Storage: Store stock solutions in 100% DMSO at -20°C. Never store diluted aqueous

working solutions; prepare them fresh.

Temperature: Keep working solutions at Room Temperature (RT). Avoid chilling aqueous

solutions of Z-Trp-Val-OH.[3]

Validation: Before use, centrifuge the "clear" solution at 10,000 x g for 5 minutes. If you see a

pellet, you have "invisible" micro-aggregates.
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Figure 2: The thermodynamic pathway from monomer to hydrogel. The Z-group drives the

initial stacking event.

Module 3: Assay Interference (The "False Data" Fix)
The Problem: You observe erratic results in fluorescence assays or "sticky" behavior in surface

plasmon resonance (SPR).

The Science: Aggregates of Z-Trp-Val-OH can act as "sponges," non-specifically binding to

proteins or surfaces. Furthermore, Tryptophan fluorescence is highly sensitive to its

environment.

Quenching: When Trp residues stack (aggregate), their intrinsic fluorescence is often

quenched or red-shifted.

Diagnostic Experiment: The Dilution Linearity Test If you suspect aggregation is affecting your

IC50/binding data:

Prepare a serial dilution of the peptide.

Measure the intrinsic Trp fluorescence (Ex: 280nm, Em: 350nm).

Plot: Fluorescence vs. Concentration.

Linear: Monomeric (Good).

Deviation/Plateau: Aggregation (Bad). Quenching indicates

-stacking is occurring.
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Property Value/Description Impact on Handling

Hydrophobicity High (Z-group + Trp + Val)
Requires organic co-solvent

(DMSO/DMF).[4]

Isoelectric Point Acidic (C-term pKa ~3.5)
Insoluble at pH < 5. Keep pH >

7.5.

Aggregation Mode

-

Stacking +

-sheet

Prone to gelation at high conc.

or low temp.

UV/Vis Signal
Trp (280nm) + Z-group

(257nm)

Aggregation causes

fluorescence quenching.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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